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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of operational safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide to

the proper disposal procedures for Carbomer 934, a high molecular weight polymer of acrylic

acid commonly used in pharmaceutical and cosmetic formulations. Adherence to these

guidelines will help ensure the safety of laboratory personnel and minimize environmental

impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Carbomer 934 with

appropriate personal protective equipment (PPE). This includes wearing safety glasses or

goggles, protective gloves, and a lab coat.[1] In situations where dust may be generated,

respiratory protection should be used.[2][3] Ensure adequate ventilation in the work area.[4]

Step-by-Step Disposal Protocol
The proper disposal of Carbomer 934, whether as a pure substance or as waste from

experimental procedures, must be conducted in accordance with federal, state, and local

environmental control regulations.[1][5] The following steps provide a general guideline for its

disposal:

Waste Collection:
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Carefully sweep or vacuum up any spilled solid Carbomer 934, avoiding the generation of

dust.[1]

Place the collected material into a suitable, clearly labeled waste disposal container.[1][6]

[7]

Decontamination of Surfaces and Equipment:

For small spills, after removing the solid material, clean the contaminated surface by

spreading water on it.[6][7]

For larger spills, after shoveling the material into a waste container, finish cleaning by

spreading water on the contaminated surface.[6][7]

Contaminated surfaces and equipment can also be decontaminated by scrubbing with

alcohol.[4]

Disposal of Waste:

Dispose of the waste container and its contents in accordance with all applicable federal,

state, and local regulations.[1][3][4]

Do not allow the product to enter drains, soil, or water sources.[5]

Empty Container Disposal:

Empty containers may retain product residue and should be handled with care.[3][6]

Follow label warnings even after the container is emptied.[3][8]

Dispose of empty containers in accordance with the same regulations as the chemical

itself.[1]

Quantitative Data
The available Safety Data Sheets for Carbomer 934 do not specify quantitative limits for

disposal. However, some ecotoxicity data is available, which underscores the importance of

preventing its release into the environment.
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Ecotoxicity Data for Carbomer 934

Fish (Bluegill, Sunfish) LC50: 580 - 2000 mg/l, 96 hours[7]

Daphnia (water flea) EC50: 168 - 280 mg/l, 96 hours[2][7]

Persistence and Degradability
Information not readily available, but noted as

biodegradable in some sources.[9]

Bioaccumulative Potential No information available.[2]

LC50 (Lethal Concentration, 50%): The concentration of a chemical in water that kills 50% of

the test animals in a given period. EC50 (Effective Concentration, 50%): The concentration of a

chemical that causes a defined effect in 50% of the test organisms.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Carbomer 934.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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